2-(2,2-Dimethylpiperidin-1-yl)ethanamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2,2-Dimethylpiperidin-1-yl)ethanamine is a secondary amine featuring a piperidine ring substituted with two methyl groups at the 2-position and an ethanamine side chain.
Properties
Molecular Formula |
C9H20N2 |
|---|---|
Molecular Weight |
156.27 g/mol |
IUPAC Name |
2-(2,2-dimethylpiperidin-1-yl)ethanamine |
InChI |
InChI=1S/C9H20N2/c1-9(2)5-3-4-7-11(9)8-6-10/h3-8,10H2,1-2H3 |
InChI Key |
YRYAOIVAKUZSKC-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCCCN1CCN)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Substituent Variations
The table below highlights key structural differences between 2-(2,2-dimethylpiperidin-1-yl)ethanamine and its analogs:
Physicochemical Properties
- Lipophilicity (LogP) : The target compound’s dimethylpiperidine group likely increases logP compared to polar analogs like piperazine derivatives (e.g., 2-(4-benzylpiperazin-1-yl)ethanamine, logP ~1.5–2.0) but remains lower than trifluoromethyl-containing analogs (logP ~2.5–3.0) .
- Solubility : Dimethyl substitution reduces water solubility compared to unsubstituted piperidines but improves membrane permeability. Piperazine analogs, with additional nitrogen, exhibit higher aqueous solubility .
- Dipole Moment : Substituted phenethylamines (e.g., 2C-B) show dipole moments influenced by methoxy groups (4.5–5.5 D), while piperidine/piperazine derivatives have lower values (~3–4 D) due to aliphatic character .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
